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Compound of Interest |

Compound Name: 2-(2-Hydroxyethoxy)benzoic acid
CAS No.: 55211-84-2
Cat. No.: B1274192
Get Quote
. J

This document provides essential, procedural guidance for the safe and compliant disposal of
2-(2-Hydroxyethoxy)benzoic acid. As a trusted partner in your research, we are committed to
providing information that extends beyond product specifications to ensure the safety of
laboratory personnel and the protection of our environment. The following protocols are
designed for researchers, scientists, and drug development professionals and are intended to
supplement, not replace, your institution's specific Environmental Health and Safety (EHS)
guidelines.

Immediate Safety and Hazard Profile

Before handling or disposing of 2-(2-Hydroxyethoxy)benzoic acid, it is crucial to understand
its hazard profile. While a specific Safety Data Sheet (SDS) for this exact compound is not
universally available, we can infer its potential hazards from structurally similar molecules like
2-hydroxybenzoic acid and other benzoic acid derivatives. These compounds are known to
cause skin irritation, serious eye damage, and may cause respiratory irritation[1][2][3].
Therefore, 2-(2-Hydroxyethoxy)benzoic acid must be handled as a hazardous chemical.

Key principles for handling and disposal:
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o Never dispose of this chemical down the drain or in the regular trash[4][5]. Aqueous solutions
can be harmful to aquatic life, and solid waste requires special handling.

e Segregation is paramount. Store waste containing 2-(2-Hydroxyethoxy)benzoic acid
separately from other chemical waste streams to prevent potentially dangerous reactions[4]

[6].

o Always consult your institution's EHS office. They are the final authority on chemical waste

disposal procedures at your facility[4].

Hazard Summary Table

The following table summarizes the presumptive hazards and necessary precautions based on
data from analogous compounds.
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Parameter

Guideline & Information

Citations

GHS Hazard Statements

H302: Harmful if
swallowedH315: Causes skin
irritationH318/H319: Causes
serious eye
damage/irritationH335: May

cause respiratory irritation

[11E31[7]

Waste Classification

Hazardous Waste. Generators
must classify waste according
to US EPA guidelines (40 CFR

261.3) and local regulations.

[7]

Personal Protective Equipment
(PPE)

Gloves: Nitrile or natural
rubber gloves.Eye Protection:
Safety glasses with side
shields or chemical
goggles.Lab Coat: Standard

laboratory coat.Respiratory:

Use in a well-ventilated area or

under a chemical fume hood.
For spills or large quantities, a
NIOSH/MSHA approved

respirator may be necessary.

[1]i2]8]e]

Incompatible Materials

Strong oxidizing agents (e.g.,
perchlorates, nitrates), strong
bases, and strong reducing
agents. Avoid contact with
metals as aqueous solutions
may form flammable hydrogen

gas.

[51110][11]

First Aid

Eyes: Immediately rinse with
plenty of water for at least 15
minutes, including under the
eyelids. Seek immediate
medical attention.[1][9]
[LO]Skin: Wash off immediately
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with soap and plenty of water.
Remove contaminated
clothing. If irritation persists,
seek medical attention.[1][8]
[LO]Inhalation: Move to fresh
air. If breathing is difficult, give
oxygen. Seek medical
attention.[1][10]Ingestion: Do
NOT induce vomiting. Rinse
mouth with water and seek

immediate medical attention.

[719]

Disposal Decision Workflow

The proper disposal route for 2-(2-Hydroxyethoxy)benzoic acid depends on its form. The

following diagram outlines the decision-making process for handling different waste streams

containing this chemical.
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Identify Waste Stream
Containing 2-(2-Hydroxyethoxy)benzoic Acid
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Caption: Disposal decision workflow for 2-(2-Hydroxyethoxy)benzoic acid.

Step-by-Step Disposal Protocols

Adherence to a systematic procedure is critical for ensuring safety and compliance.

Protocol 1: Disposal of Unused or Surplus Product

This protocol applies to pure, unadulterated 2-(2-Hydroxyethoxy)benzoic acid that is expired,
no longer needed, or off-specification.

e Do Not Mix: Keep the chemical in its original container. Do not mix it with any other waste.
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o Secure Container: Ensure the container's cap is tightly sealed and the exterior is clean and
free of contamination.

» Labeling: The original manufacturer's label must be legible. Affix a "Hazardous Waste" label
provided by your institution's EHS department. Clearly write the full chemical name, "2-(2-
Hydroxyethoxy)benzoic acid,” and the accumulation start date.

o Storage: Place the labeled container in your laboratory's designated Satellite Accumulation
Area (SAA)[12]. This area should be away from incompatible materials[5].

o Request Pickup: Once the container is ready for disposal, follow your institution's procedure
to request a pickup from the EHS department or a licensed hazardous waste contractor.

Protocol 2: Disposal of Contaminated Solid Waste

This protocol covers disposable lab supplies that have come into direct contact with 2-(2-
Hydroxyethoxy)benzoic acid, such as gloves, weigh boats, contaminated paper towels, and
bench protectors.

o Segregation: Collect all solid waste contaminated with the chemical in a designated
container. Do not mix with non-hazardous trash.

o Containment: Use a container specifically designated for solid chemical waste. This is
typically a puncture-resistant container or a robust plastic bag-lined box.

o Labeling: Clearly label the container with "Hazardous Waste," the full chemical name of the
contents, and any other information required by your EHS office.

o Storage and Pickup: Keep the container sealed when not in use and store it in the SAA.
Arrange for pickup when it is full or according to your lab's schedule[12].

Protocol 3: Disposal of Contaminated Liquid Waste
(Aqueous)

This protocol is for aqueous solutions and rinsates from cleaning glassware that contained 2-
(2-Hydroxyethoxy)benzoic acid.
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Waste Collection: Collect all aqueous rinsate in a designated hazardous waste carboy.

pH Consideration: While neutralization of simple acids can sometimes permit drain disposal,
this is not recommended for organic acids that may remain toxic after neutralization[12]. All
rinsates should be collected as hazardous waste.

Labeling: Label the carboy with "Hazardous Waste," list "2-(2-Hydroxyethoxy)benzoic acid
(aqueous solution)" as a component, and estimate the concentration. Keep a running log of
all contents added to the carboy.

Storage and Pickup: Keep the carboy capped and in secondary containment within the SAA.
Request pickup when the carboy is nearly full.

Protocol 4: Spill Management and Cleanup

In the event of a small spill in a laboratory setting:

Evacuate and Alert: Alert personnel in the immediate area. If the spill is large or in a poorly
ventilated space, evacuate and contact your institution's emergency response team|[5].

Control Ignition Sources: Eliminate any nearby sources of ignition[5].
Ventilate: Ensure the area is well-ventilated, preferably within a chemical fume hood.
Wear PPE: At a minimum, wear a lab coat, chemical-resistant gloves, and safety goggles[1].

Containment: Use a dry, inert absorbent material such as vermiculite, sand, or a commercial
chemical spill kit to cover the spill. Do not use combustible materials like paper towels to
absorb the bulk of the spill[13].

Cleanup: Carefully sweep or scoop the absorbed material into a designated waste
container[3][14]. Avoid creating dust[3][7]. For final decontamination, wipe the area with a
damp cloth, collecting the cloth as contaminated solid waste.

Disposal: The collected spill debris must be disposed of as hazardous solid waste. Place it in
a sealed, properly labeled container and move it to the SAA for pickup[5].
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By adhering to these detailed procedures, you contribute to a culture of safety and
environmental responsibility. Always prioritize personal safety and consult your institution's
specific guidelines.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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